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Compound of Interest

Compound Name: Acetovanillone

Cat. No.: B370764

Audience: Researchers, scientists, and drug development professionals.

Introduction: Acetovanillone (4'-hydroxy-3'-methoxyacetophenone) is a naturally occurring
organic compound that serves as a valuable intermediate in the synthesis of various
pharmaceuticals and agrochemicals.[1] It exhibits anti-inflammatory and antioxidant properties,
primarily through its role as a selective inhibitor of NADPH oxidase.[1][2] For its effective use in
research and development, a high degree of purity is essential. Recrystallization is a robust
and widely used technique for the purification of solid organic compounds.[3][4][5] This method
relies on the principle that the solubility of a compound in a solvent generally increases with
temperature.[4] By dissolving the impure solid in a suitable hot solvent and then allowing it to
cool, the desired compound crystallizes out, leaving the impurities dissolved in the mother
liquor.[6][7]

This document provides a detailed protocol for the purification of acetovanillone using the
recrystallization method.

Physicochemical and Safety Data

A summary of the key physical, chemical, and safety properties of acetovanillone is presented
below. This data is critical for handling the compound and for selecting an appropriate
recrystallization solvent.
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Property Value Reference(s)
) 4'-Hydroxy-3'-
Chemical Name [8][9][10][11]
methoxyacetophenone
Synonyms Apocynin, Acetoguaiacone [1][8]11]
CAS Number 498-02-2 [1191112]
Molecular Formula CoH1003 [1]
Molecular Weight 166.17 g/mol [1][20]
White to off-white, or yellowish
Appearance to brown crystalline [1112][13]
solid/powder.
Melting Point 112-116 °C [1][12]
Boiling Point 295-300 °C at 760 mmHg [1][12]
Soluble in hot water, ethanol,
acetone, benzene, diethyl
N ether, and chloroform.[2][11]
Solubility ) ) ) [2][11][12][14]
[12][14] Practically insoluble in
petroleum ether.[11] Limited
solubility in cold water.[2]
Causes skin irritation (H315),
serious eye irritation (H319),
Hazard Statements [8][10]

and may cause respiratory
irritation (H335).[8][10]

Precautionary Statements

Wear protective gloves, eye

protection, and face protection.

Avoid breathing dust. Use only
in a well-ventilated area. Wash

skin thoroughly after handling.

Experimental Protocol: Recrystallization of

Acetovanillone
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This protocol details the purification of crude acetovanillone using a single-solvent
recrystallization method with water. Water is a suitable solvent as acetovanillone's solubility is
significantly higher in hot water than in cold water.[2][12][13]

Materials and Equipment:

e Crude Acetovanillone

e Deionized Water

o Erlenmeyer flasks (250 mL and 100 mL)
e Hot plate with magnetic stirring capability
e Magnetic stir bar

o Graduated cylinders

e Buchner funnel and flask

 Filter paper

e Glass stirring rod

e Spatula

e |ce bath

Drying oven or vacuum desiccator

Workflow Diagram:

Caption: Experimental workflow for the purification of Acetovanillone.
Procedure:

» Dissolution of Crude Acetovanillone: a. Place approximately 5.0 g of crude acetovanillone
into a 250 mL Erlenmeyer flask equipped with a magnetic stir bar. b. In a separate 100 mL
Erlenmeyer flask, heat approximately 150 mL of deionized water to boiling on a hot plate. c.
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Add a small portion of the hot water (e.g., 50 mL) to the flask containing the acetovanillone.
d. Heat the mixture on the hot plate with stirring. Continue to add small portions of hot water
until all the acetovanillone has just dissolved.[4] It is crucial to use the minimum amount of

hot solvent necessary to achieve a saturated solution.[5]

Removal of Insoluble Impurities (Hot Filtration - Optional): a. If the hot solution contains
visible insoluble impurities (e.g., dust, solid particles), perform a hot gravity filtration. b. Place
a short-stemmed funnel with fluted filter paper into the neck of a clean 250 mL Erlenmeyer
flask. c. Heat the receiving flask with a small amount of boiling solvent to keep the funnel
warm and prevent premature crystallization. d. Carefully and quickly pour the hot
acetovanillone solution through the fluted filter paper. e. If crystallization occurs in the
funnel, add a small amount of hot solvent to redissolve the crystals.

Crystallization: a. Remove the flask containing the clear filtrate from the heat source and
cover it with a watch glass. b. Allow the solution to cool slowly and undisturbed to room
temperature. Slow cooling promotes the formation of larger, purer crystals.[5][7] c. Once the
flask has reached room temperature and crystal formation appears complete, place it in an
ice bath for at least 30 minutes to maximize the yield of the purified product.

Collection of Crystals: a. Set up a Buchner funnel with a piece of filter paper that fits snugly
and covers all the holes. b. Wet the filter paper with a small amount of ice-cold deionized
water to ensure a good seal with the funnel.[6] c. Turn on the vacuum source and pour the
cold crystal slurry into the center of the Buchner funnel. d. Use a spatula to transfer any
remaining crystals from the flask. A small amount of the cold filtrate can be used to rinse the
flask.

Washing the Crystals: a. With the vacuum still applied, wash the crystals on the filter paper
with a small portion (e.g., 5-10 mL) of ice-cold deionized water.[15] This helps to remove any
soluble impurities adhering to the crystal surfaces. b. Be brief with the washing, as excessive
washing can dissolve some of the product, reducing the overall yield.

Drying the Purified Crystals: a. Continue to draw air through the Buchner funnel for 15-20
minutes to partially dry the crystals. b. Transfer the purified crystals from the filter paper to a
pre-weighed watch glass. c. Dry the crystals to a constant weight, either in a drying oven at a
temperature well below the melting point (e.g., 60-70 °C) or in a vacuum desiccator.
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» Characterization: a. Weigh the final, dried product to calculate the percentage yield. b.
Determine the melting point of the purified acetovanillone. A sharp melting point close to the
literature value (112-116 °C) is an indicator of high purity.

Hypothetical Data Presentation

The following table illustrates how quantitative data from the purification process should be
recorded and presented.

Parameter Value
Mass of Crude Acetovanillone 5.00¢g
Mass of Watch Glass 45.15¢
Mass of Watch Glass + Dry Crystals 49.40 g
Mass of Purified Acetovanillone 425¢g
Recovery Yield (%) 85.0%
Melting Point Range (Observed) 114-116 °C
Melting Point Range (Literature) 112-116 °C

Calculation for Recovery Yield: (Mass of Purified Acetovanillone / Mass of Crude
Acetovanillone) x 100%

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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